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A deep dive into the analytical performance of laboratories measuring volatile hydrocarbons

across various matrices reveals a landscape of improving consistency, yet highlights the critical

importance of standardized methodologies. This guide provides an objective comparison of

inter-laboratory study results for the analysis of volatile hydrocarbons in building materials, soil,

and water, offering researchers, scientists, and drug development professionals a

comprehensive resource supported by experimental data and detailed protocols.

The accurate quantification of volatile hydrocarbons is paramount in diverse fields, from

ensuring the safety of building materials and monitoring environmental contamination to quality

control in the pharmaceutical industry. Inter-laboratory studies, such as round-robin tests and

proficiency testing schemes, are essential for evaluating and enhancing the reliability of these

measurements. This guide synthesizes data from prominent studies to offer a comparative

overview of analytical performance.

Performance in the Analysis of VOC Emissions from
Building Materials
Inter-laboratory studies on volatile organic compound (VOC) emissions from building materials,

often conducted by organizations like the German Federal Institute for Materials Research and

Testing (BAM) and the Association for the Control of Emissions in Products for Flooring

Installation, Adhesives and Building Materials (GEV), demonstrate a positive trend in inter-

laboratory agreement over time.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b14535418?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14535418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A key performance indicator in these studies is the relative standard deviation (RSD), which

reflects the precision of measurements across different laboratories. Analysis of six BAM

round-robin tests conducted between 2008 and 2018 for VOC emissions from building products

shows a significant improvement in the comparability of results. The mean RSD across all

participating laboratories decreased from 51% in a 1999 European interlaboratory comparison

to 28% in the 2018 BAM test[1]. This indicates a greater harmonization of testing procedures

and analytical methods over the years.

Similarly, the GEV round-robin tests evaluate laboratory performance using z-scores, which

measure how many standard deviations an individual laboratory's result is from the consensus

value. In the 2023 GEV test, which involved 39 laboratories, the majority of participants

demonstrated good performance, with some laboratories achieving near-perfect z-scores for all

tested parameters[2].

The following table summarizes the trend in mean RSD from the BAM round-robin tests.

Round-Robin Test Year Mean Relative Standard Deviation (RSD)

1999 (European ILC) 51%

2008 (BAM) 36%

2009 (BAM) 33%

2012 (BAM) 31%

2014 (BAM) 30%

2016 (BAM) 29%

2018 (BAM) 28%

Caption:Trend of the mean relative standard deviation (RSD) in BAM round-robin tests for VOC

emissions from building products, showing improved inter-laboratory agreement over time.[1]
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For the analysis of volatile hydrocarbons in soil, headspace gas chromatography-mass

spectrometry (HS-GC/MS) is a widely employed technique. While comprehensive inter-

laboratory study reports with multi-lab comparison data are not as readily available in the public

domain as for building materials, performance data from detailed application notes provide

valuable insights into the expected precision and accuracy of this method.

The following tables summarize key performance metrics for the analysis of a range of volatile

organic compounds in soil using HS-GC/MS, based on established methodologies.

Table 1: Method Performance for VOCs in Soil by HS-GC/MS (Data from Agilent Application

Note)

Compound
Linearity
(R²)

Limit of
Detection
(LOD)
(µg/kg)

Limit of
Quantitatio
n (LOQ)
(µg/kg)

Precision
(%RSD, n=6
at 20 µg/L)

Recovery
(%) at 50
µg/kg

Benzene >0.999 0.5 - 1.5 1.7 - 5.0 1.7 - 4.6 78.2 - 125.9

Toluene >0.999 0.5 - 1.5 1.7 - 5.0 1.7 - 4.6 78.2 - 125.9

Ethylbenzene >0.999 0.5 - 1.5 1.7 - 5.0 1.7 - 4.6 78.2 - 125.9

m,p-Xylene >0.999 0.5 - 1.5 1.7 - 5.0 1.7 - 4.6 78.2 - 125.9

o-Xylene >0.999 0.5 - 1.5 1.7 - 5.0 1.7 - 4.6 78.2 - 125.9

Styrene >0.999 0.5 - 1.5 1.7 - 5.0 ~7 78.2 - 125.9

Caption:Performance data for the analysis of selected VOCs in soil using an Agilent 7697A

Headspace Sampler with an 8890 GC and 5977B GC/MSD.[3]

Table 2: Method Performance for VOCs in Soil by HS-GC/MS (Data from PerkinElmer

Application Note)
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Compound
Linearity
(R²)

Limit of
Detection
(LOD)
(µg/kg)

Limit of
Quantitatio
n (LOQ)
(µg/kg)

Precision
(%RSD,
n=10 at 100
µg/kg)

Recovery
(%) at 100
µg/kg

Benzene >0.99 <5 <15 <15 80 - 120

Toluene >0.99 <5 <15 <15 80 - 120

Ethylbenzene >0.99 <5 <15 <15 80 - 120

Xylenes >0.99 <5 <15 <15 80 - 120

Naphthalene >0.99 <5 <15 <15 80 - 120

Caption:Performance data for the analysis of selected VOCs in soil using a PerkinElmer

TurboMatrix HS40 and Clarus SQ8 GC/MS.[4]

Experimental Protocols
Detailed methodologies are crucial for reproducing and comparing analytical results. Below are

generalized experimental protocols for the analysis of volatile hydrocarbons in building

materials and soil based on the methods cited in the inter-laboratory studies.

Protocol 1: Analysis of VOC Emissions from Building
Materials by Thermal Desorption GC/MS (Based on ISO
16000-6)
This protocol outlines the general procedure for determining VOC emissions from building

products using thermal desorption coupled with gas chromatography-mass spectrometry.

Sample Preparation: A representative sample of the building material is placed in an

emission test chamber with controlled temperature, humidity, and air exchange rate.

Active Sampling: A known volume of air from the test chamber is drawn through a sorbent

tube (e.g., Tenax® TA) to trap the emitted VOCs.
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Thermal Desorption: The sorbent tube is heated in a thermal desorber, and the trapped

VOCs are released and transferred to the GC column.

GC-MS Analysis:

Gas Chromatograph (GC):

Column: Typically a non-polar or slightly polar capillary column (e.g., DB-5ms).

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A temperature ramp is used to separate the VOCs based

on their boiling points.

Mass Spectrometer (MS):

Ionization: Electron Ionization (EI).

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Detection Mode: Scan mode to acquire full mass spectra for compound identification

and quantification.

Quantification: The concentration of each VOC is determined by comparing its peak area to

a calibration curve generated from certified reference standards.

Protocol 2: Analysis of Volatile Organic Compounds in
Soil by Headspace GC/MS (Based on US EPA Method
5021/8260 and Chinese Standard HJ642-2013)
This protocol describes a common method for the quantitative analysis of VOCs in soil

samples.

Sample Preparation:

A known weight of the soil sample (e.g., 5 g) is placed into a headspace vial.
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A matrix modifying solution (e.g., sodium bisulfate solution or deionized water) is added to

the vial.

An internal standard solution is added.

The vial is immediately sealed with a PTFE-faced septum and crimp cap.

Headspace Analysis:

The vial is heated in the headspace autosampler at a specific temperature (e.g., 85°C) for

a set time to allow the VOCs to partition into the headspace.

A portion of the headspace gas is automatically injected into the GC.

GC-MS Analysis:

Gas Chromatograph (GC):

Column: A capillary column suitable for volatile compounds (e.g., 5% phenyl-

methylpolysiloxane).

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A programmed temperature ramp to achieve separation of

the target analytes.

Mass Spectrometer (MS):

Ionization: Electron Ionization (EI).

Mass Analyzer: Quadrupole.

Detection Mode: Selected Ion Monitoring (SIM) for target compound quantification or full

scan for identification.

Quantification: The concentration of each VOC is calculated based on the internal standard

calibration.
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Visualizing the Workflow
To better understand the logical flow of an inter-laboratory study and the analytical processes,

the following diagrams have been created using Graphviz.
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Caption:Workflow of a typical inter-laboratory study on volatile hydrocarbon analysis.
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Caption:General experimental workflow for the analysis of volatile hydrocarbons.

In conclusion, the landscape of volatile hydrocarbon analysis is continually evolving, with inter-

laboratory studies playing a pivotal role in driving improvements in data quality and

comparability. For researchers and professionals in this field, a thorough understanding of the

performance characteristics of different analytical methods, as demonstrated in these

collaborative trials, is essential for generating reliable and defensible data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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